Cas no 351416-88-1 (1H-Pyrrole-3-carboxylicacid, 1-methyl-4-(1-methylethyl)-)

• Product Name: 1H-Pyrrole-3-carboxylicacid, 1-methyl-4-(1-methylethyl)-
• CAS No: 351416-88-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 302909
• PubChem ID: 45096335
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylicacid, 1-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 1-methyl-4-(1-methylethyl)-
• 1H-Pyrrole-3-carboxylicacid,1-methyl-4-(1-methylethyl)-(9CI)
• 1-methyl-4-propan-2-ylpyrrole-3-carboxylic acid
• 351416-88-1
• DTXSID80667478
• EN300-698265
• 1-Methyl-4-(propan-2-yl)-1H-pyrrole-3-carboxylic acid
• 4-Isopropyl-1-methyl-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C9H13NO2/c1-6(2)7-4-10(3)5-8(7)9(11)12/h4-6H,1-3H3,(H,11,12)
• InChI Key： ZVSHVRDSVAEMOV-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C)C=C1C(C)C)=O

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 42.23